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Cat. No.: B15348232 Get Quote

A comprehensive search of scientific databases and scholarly articles has revealed a

significant lack of publicly available data on the in vitro and in vivo efficacy of 4-octyne-3,6-
diol. This compound, with the chemical formula C₈H₁₄O₂, is cataloged in chemical databases

such as PubChem (CID 546161); however, its biological activity and potential therapeutic uses

do not appear to have been a subject of published research.[1]

Our investigation sought to provide a detailed comparison guide for researchers, scientists, and

drug development professionals. The objective was to summarize quantitative data, detail

experimental protocols, and visualize relevant biological pathways. Unfortunately, the

foundational experimental data required for such a guide on 4-octyne-3,6-diol is not present in

the current body of scientific literature.

Current State of Knowledge
The available information on 4-octyne-3,6-diol is predominantly limited to its chemical and

physical properties. It is classified as an organic compound and is available through various

chemical suppliers for research and manufacturing purposes.

Similarly, a related compound, 3,6-dimethyl-4-octyne-3,6-diol, is well-documented in terms of

its chemical properties and industrial applications, primarily as a surfactant, defoamer, and in

the synthesis of other chemical products.[2] However, like 4-octyne-3,6-diol, there is a notable

absence of research into its biological efficacy in either laboratory (in vitro) or living organism

(in vivo) models.
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Absence of Comparative Data
Due to the lack of efficacy studies, it is not possible to:

Present quantitative data such as IC₅₀ (half-maximal inhibitory concentration) or ED₅₀

(median effective dose) for 4-octyne-3,6-diol.

Identify and compare its performance with alternative compounds or existing therapeutic

agents.

Detail experimental protocols for assays in which its efficacy was tested.

Illustrate any signaling pathways that it may modulate.

Conclusion for the Research Community
For researchers, scientists, and drug development professionals interested in the potential

biological activities of acetylenic diols, 4-octyne-3,6-diol represents a largely unexplored

molecule. The absence of existing data means that any investigation into its efficacy would be

novel. Future research would need to begin with fundamental in vitro screening assays to

determine if this compound exhibits any biological activity of interest before proceeding to more

complex in vivo studies.

At present, no evidence-based comparison guide on the in vitro versus in vivo efficacy of 4-
octyne-3,6-diol can be compiled. The scientific community has not yet published the

necessary research to support such an analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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